Cas no 868755-61-7 (ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate)

ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate structure
868755-61-7 structure
Product Name:ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate
CAS No:868755-61-7
MF:C11H12N2O2S
MW:236.290181159973
CID:719668
PubChem ID:7537652
Update Time:2025-09-28

ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylicacid, 1-methyl-3-(2-thienyl)-, ethyl ester
    • Ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate
    • ethyl 2-methyl-5-thiophen-2-ylpyrazole-3-carboxylate
    • SCHEMBL14626023
    • DTXSID00428780
    • 868755-61-7
    • FT-0747482
    • 1H-Pyrazole-5-carboxylicacid,1-methyl-3-(2-thienyl)-,ethyl ester
    • starbld0002776
    • MS-22205
    • Ethyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate
    • DB-076768
    • ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate
    • Inchi: 1S/C11H12N2O2S/c1-3-15-11(14)9-7-8(12-13(9)2)10-5-4-6-16-10/h4-7H,3H2,1-2H3
    • InChI Key: MUIUODSZPZJMMP-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=C(C(=O)OCC)N(C)N=1

Computed Properties

  • Exact Mass: 236.06194880g/mol
  • Monoisotopic Mass: 236.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.4Ų

Experimental Properties

  • Density: 1.27
  • Melting Point: 72 °C
  • Boiling Point: 378.9°C at 760 mmHg
  • Flash Point: 182.9°C
  • Refractive Index: 1.619

ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E572895-10mg
ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate
868755-61-7
10mg
$ 50.00 2022-06-05
TRC
E572895-50mg
ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate
868755-61-7
50mg
$ 65.00 2022-06-05
TRC
E572895-100mg
ethyl 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylate
868755-61-7
100mg
$ 80.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1628873-1g
Ethyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate
868755-61-7 98%
1g
¥646.00 2024-04-27
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